Cas no 824390-94-5 (Azetidine, 2-(2,3-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-)

Azetidine, 2-(2,3-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]- structure
824390-94-5 structure
Product Name:Azetidine, 2-(2,3-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-
CAS No:824390-94-5
MF:C18H21NO4S
MW:347.428643941879
CID:692015
PubChem ID:71418678
Update Time:2025-04-19

Azetidine, 2-(2,3-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-dimethoxyphenyl)-1-(4-methylphenyl)sulfonylazetidine
    • Azetidine, 2-(2,3-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-
    • 2-(2,3-DIMETHOXYPHENYL)-1-(4-METHYLBENZENESULFONYL)AZETIDINE
    • DTXSID80837972
    • 824390-94-5
    • 2-(2,3-Dimethoxyphenyl)-1-(4-methylbenzene-1-sulfonyl)azetidine
    • 2-(2,3-dimethoxyphenyl)-1-tosylazetidine
    • Inchi: 1S/C18H21NO4S/c1-13-7-9-14(10-8-13)24(20,21)19-12-11-16(19)15-5-4-6-17(22-2)18(15)23-3/h4-10,16H,11-12H2,1-3H3
    • InChI Key: YFTKTKHCXMQZIC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCC1C1C=CC=C(C=1OC)OC)(=O)=O

Computed Properties

  • Exact Mass: 347.11912932g/mol
  • Monoisotopic Mass: 347.11912932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 64.2Ų
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